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Audience: Researchers, scientists, and drug development professionals.

Introduction

Numb is a critical intracellular protein involved in cell fate determination, particularly during
neurogenesis, through its role as an inhibitor of the Notch signaling pathway.[1][2] It functions
by promoting the endocytosis and degradation of the Notch receptor, thereby preventing the
translocation of the Notch intracellular domain (NICD) to the nucleus and subsequent target
gene transcription.[1][2] The purification of recombinant Numb protein is essential for a variety
of in vitro studies, including structural analysis, protein-protein interaction assays, and drug
screening. These application notes provide detailed protocols for the expression and
purification of recombinant Numb protein using Glutathione S-transferase (GST) and
polyhistidine (His) affinity tags in an E. coli expression system.

Data Presentation

Table 1: Typical Yield and Purity of Recombinant Numb
Protein
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His 3-10 >80% protein
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lower binding
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lon Exchange ]
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Table 2: Buffer Compositions for GST-Tagged Numb
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Buffer Composition pH Notes
50 mM Tris-HCI, 150 DTT is added to
mM NacCl, 1 mM maintain a reducing
Lysis Buffer EDTA, 1 mM DTT, 1% 8.0 environment. Triton X-
Triton X-100, Protease 100 aids in solubilizing
Inhibitor Cocktail the protein.
50 mM Tris-HCI, 150
Wash Buffer 8.0
mM NaCl, 1 mM DTT
50 mM Tris-HCI, 150 ]
Reduced glutathione
) mM NacCl, 10 mM ) ]
Elution Buffer 8.0 is the competing

Reduced Glutathione,
1mMDTT

agent for elution.

Table 3: Buffer Compositions for His-Tagged Numb

Purification
Buffer Composition pH Notes
50 mM Sodium
Phosphate, 300 mM
NaCl, 10 mM Low concentration of
Lysis Buffer Imidazole, 1 mM DTT, 8.0 imidazole reduces
1% Triton X-100, non-specific binding.
Protease Inhibitor
Cocktail
50 mM Sodium o
Increased imidazole
Phosphate, 300 mM )
Wash Buffer 8.0 concentration for more
NaCl, 20 mM ) )
. stringent washing.
Imidazole, 1 mM DTT
50 mM Sodium _ _
High concentration of
) Phosphate, 300 mM o o
Elution Buffer 8.0 imidazole for efficient
NacCl, 250 mM

Imidazole, 1 mM DTT

elution.
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Experimental Protocols

Protocol 1: Expression of Recombinant Numb Protein in
E. coli

o Transformation: Transform competent E. coli cells (e.g., BL21(DE3)) with the expression
vector containing the Numb gene fused to either a GST or His tag.

Starter Culture: Inoculate a single colony into 50 mL of LB medium containing the
appropriate antibiotic and grow overnight at 37°C with shaking.

Large-Scale Culture: Inoculate 1 L of LB medium with the overnight culture and grow at 37°C
with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

Induction: Induce protein expression by adding Isopropyl B-D-1-thiogalactopyranoside
(IPTG) to a final concentration of 0.1-1 mM.

Expression: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 16-20
hours to enhance protein solubility.

Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. The cell
pellet can be stored at -80°C until further use.

Protocol 2: Purification of GST-Tagged Numb Protein

e Cell Lysis: Resuspend the cell pellet in 20-30 mL of ice-cold Lysis Buffer (Table 2) per liter of

culture. Lyse the cells by sonication on ice.

Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.
Collect the supernatant containing the soluble protein.

Affinity Chromatography:
o Equilibrate a Glutathione-Sepharose column with Lysis Buffer.
o Load the clarified lysate onto the column.

o Wash the column with 10-20 column volumes of Wash Buffer (Table 2).
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o Elute the GST-Numb protein with 5-10 column volumes of Elution Buffer (Table 2). Collect
fractions and analyze by SDS-PAGE.

o Optional: Tag Cleavage: If required, the GST tag can be cleaved using a site-specific
protease (e.g., PreScission Protease or Thrombin) according to the manufacturer's
instructions. The cleaved tag can then be removed by passing the sample back over the
Glutathione-Sepharose column.

e Polishing Steps (Optional): For higher purity, the eluted protein can be further purified by ion
exchange or size exclusion chromatography.

Protocol 3: Purification of His-Tagged Numb Protein

o Cell Lysis: Resuspend the cell pellet in 20-30 mL of ice-cold Lysis Buffer (Table 3) per liter of
culture. Lyse the cells by sonication on ice.

 Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.
Collect the supernatant.

« Affinity Chromatography:

[e]

Equilibrate a Ni-NTA (Nickel-Nitrilotriacetic Acid) column with Lysis Buffer.

o

Load the clarified lysate onto the column.

[¢]

Wash the column with 10-20 column volumes of Wash Buffer (Table 3).

[¢]

Elute the His-Numb protein with 5-10 column volumes of Elution Buffer (Table 3). Collect
fractions and analyze by SDS-PAGE.

o Polishing Steps (Optional): For higher purity, the eluted protein can be further purified by ion
exchange or size exclusion chromatography.

Visualizations
Numb-Notch Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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